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Compound of Interest

Compound Name: 1-Chloro-1-iodoethane

CAS No.: 594-00-3

Cat. No.: B1610347

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of 1-chloro-1-iodoethane, a halogenated alkane of interest in organic synthesis.

This document details its known properties, spectroscopic data, and general experimental

protocols. Safety and handling precautions are also summarized to ensure safe laboratory

practices.

Chemical and Physical Properties
1-Chloro-1-iodoethane is a chiral compound existing as a racemic mixture. Its properties are

summarized in the table below.
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Synthesis
A primary method for the synthesis of 1-chloro-1-iodoethane is the hydrohalogenation of vinyl

chloride with hydrogen iodide.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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Sample Preparation

Data Acquisition

Data Processing

Dissolve ~5-10 mg of
1-chloro-1-iodoethane

in ~0.6 mL of
deuterated solvent

(e.g., CDCl₃)

Transfer the solution
to a 5 mm NMR tube

Insert the NMR tube
into the spectrometer

Tune and shim
the spectrometer

Acquire the ¹H NMR spectrum

Apply Fourier Transform

Phase correct the spectrum

Apply baseline correction

Integrate the signals

 

Sample Preparation

Data Acquisition

Data Processing

Place a drop of neat
1-chloro-1-iodoethane

between two KBr or NaCl plates

Run a background scan

Place the sample in the
spectrometer and run the scan

The instrument software
generates the IR spectrum

(transmittance vs. wavenumber)

Click to download full resolution via product page
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To cite this document: BenchChem. [An In-depth Technical Guide to 1-Chloro-1-iodoethane].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1610347#1-chloro-1-iodoethane-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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